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Compound of Interest

Compound Name: 4-Nitropyridine-2-carbonyl chloride

CAS No.: 230312-97-7

Cat. No.: B15350007

Get Quote

Executive Summary
4-Nitropyridine-2-carboxylic acid chloride is a high-value, transient electrophile used primarily

as a scaffold in the synthesis of kinase inhibitors and peptidomimetics. While its theoretical

molecular weight is 186.55 g/mol , its practical application is complicated by two factors:

High lability of the C4-nitro group: Harsh activation conditions can lead to nucleophilic

aromatic substitution (

), replacing the nitro group with a chlorine atom.

Moisture Sensitivity: Rapid hydrolysis reverts the chloride to the parent acid, altering the

"effective" molecular weight and skewing stoichiometric calculations in downstream amide

couplings.

This guide defines the physicochemical properties, validated synthesis protocols, and handling

strategies to maintain the integrity of this intermediate.
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The precise molecular weight is the foundational constant for all yield calculations and reagent

loading.

Table 1: Core Chemical Identity
Property Specification Notes

IUPAC Name
4-Nitropyridine-2-carbonyl

chloride

Molecular Formula

Molecular Weight 186.55 g/mol Used for stoichiometry

Exact Mass 185.9832
For HRMS identification (

isotope)

Parent Acid
4-Nitropyridine-2-carboxylic

acid
MW: 168.11 g/mol

Physical State
Yellow/Orange Solid (Low

melting)

Typically generated in situ as a

solution

Solubility DCM, THF, Chloroform
Reacts violently with

water/alcohols

Isotopic Distribution (Mass Spectrometry)
For researchers validating the intermediate via LC-MS (in non-nucleophilic solvents), the

chlorine isotope pattern is distinct:

M+ (100%): ~186.0 Da (

)

M+2 (32%): ~188.0 Da (

)

Note: The nitro group adds no significant isotopic complexity, but fragmentation often shows

loss of
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(M-46).

Synthesis & Production Protocols
Critical Causality: The choice of chlorinating agent dictates the purity of the scaffold.

Avoid Refluxing Thionyl Chloride (

): The C4-nitro group on a pyridine ring is highly electron-deficient. Refluxing in neat thionyl
chloride often facilitates nucleophilic attack by chloride ions, converting the target into 4-
chloropyridine-2-carbonyl chloride (MW: 176.00 g/mol ), a common impurity that ruins
downstream SAR (Structure-Activity Relationship) studies.

Recommended Method: Use Oxalyl Chloride with catalytic DMF at low temperatures. This

"soft" activation preserves the nitro group.

Protocol A: Validated In Situ Generation (Oxalyl Chloride
Method)
Best for: High-purity applications where the nitro group must be preserved.

Reagents:

4-Nitropyridine-2-carboxylic acid (1.0 eq)

Oxalyl Chloride (1.2 eq)

DMF (Catalytic, 2-3 drops)

Dichloromethane (DCM), anhydrous (10 volumes)

Step-by-Step Workflow:

Suspension: Charge an oven-dried flask with 4-Nitropyridine-2-carboxylic acid and

anhydrous DCM under Nitrogen (

) atmosphere. The acid will likely remain a suspension.

Activation: Cool the suspension to 0°C. Add the catalytic DMF.[1]
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Chlorination: Add Oxalyl Chloride dropwise over 15 minutes. Gas evolution (

,

,

) will be vigorous.

Solubilization: Allow the reaction to warm to Room Temperature (RT) and stir for 2 hours.

The suspension should clarify into a yellow/orange solution, indicating conversion to the acid

chloride.

Validation (Optional): Take a 50 µL aliquot, quench with dry methanol, and run LC-MS. You

should observe the methyl ester (

), confirming the acid chloride was present.

Utilization: Use this solution directly for the next coupling step. Do not isolate unless strictly

necessary, as the solid is highly hygroscopic.

Visualization: Synthesis Pathways & Risks
The following diagram illustrates the divergent pathways based on reagent choice.
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Figure 1: Reaction pathways comparing mild activation (Oxalyl Chloride) vs. harsh activation

(Thionyl Chloride), highlighting the risk of nitro-displacement.

Stoichiometry & The "Effective Molecular Weight"
In drug development, a common failure mode is low yield due to incorrect stoichiometry.

Because 4-Nitropyridine-2-carboxylic acid chloride is moisture-sensitive, it partially hydrolyzes

back to the parent acid upon storage or handling in air.

The Problem: If your reagent is 90% Acid Chloride and 10% Hydrolyzed Acid:

You weigh it assuming MW 186.55.

The actual active species (Acid Chloride) is under-dosed.

The hydrolyzed acid acts as a proton source, quenching the base used in the next step.

The Solution: Titration of Chloride Content Before running a large-scale GMP batch, determine

the purity using a Volhard titration or by quenching a sample with excess amine and measuring

the yield.

Table 2: Impact of Hydrolysis on Stoichiometry
Purity (Mole %) Effective MW ( g/mol ) Correction Factor

100% (Pure) 186.55 1.00

95% ~185.6 1.05

90% ~184.7 1.11

80% ~182.8 1.25

Calculation Logic: If purity is 90%, you must use

the theoretical mass to deliver 1.0 equivalent of the active electrophile.

Applications in Drug Design[3][4]
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This acid chloride is a "privileged scaffold" for introducing the pyridine ring into kinase

inhibitors. The 4-nitro group is rarely the final functionality; it is typically reduced to an amine

(post-coupling) to serve as a handle for further derivatization (e.g., sulfonamides, ureas).

Workflow:

Coupling: Acid Chloride + Aniline

Amide (Nitro-pyridine core).

Reduction: Nitro group

Amino group (

or

).

Elaboration: Amino group

Target Drug.
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Figure 2: Typical medicinal chemistry workflow utilizing the acid chloride as a precursor for

amino-pyridine scaffolds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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